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impurities

  • Losartan Carboxaldehyde
    Losartan Carboxaldehyde
    • CAS RN:
    • 114798-36-6
    • Molecular Formula:
    • C22H21ClN6O
    • Molecular Weight:
    • 420.9 g/mol
    Description
    Losartan carboxaldehyde is an intermediate aldehyde metabolite of the angiotensin II type 1 receptor antagonist, losartan. It does not block angiotensin receptors, but instead inhibits endothelial cyclooxygenase...
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  • Aliskiren hemifumarate
    Aliskiren hemifumarate
    • CAS RN:
    • 173334-58-2
    • Molecular Formula:
    • C64H110N6O16
    • Molecular Weight:
    • 1219.6 g/mol
    Description
    Aliskiren is a nonpeptide inhibitor of renin (IC50 = 0.6 nM for the human enzyme). Aliskiren (10 and 30 mg/kg per day) reduces blood pressure and prevents albuminuria in renin-overexpressing TG(mRen-2)27 rats in...
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  • 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzaldehyde
    4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzaldehy...
    • CAS RN:
    • 29122-74-5
    • Molecular Formula:
    • C13H19NO3
    • Molecular Weight:
    • 237.29 g/mol
    Description
    Bisoprolol EP Impurity L is Metoprolol impurity.
    4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzaldehyde, also known as 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzaldehyde, is a useful research compou...
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  • Carbidopa
    Carbidopa
    • CAS RN:
    • 38821-49-7
    • Molecular Formula:
    • C10H14N2O4.H2O
    • Molecular Weight:
    • 244.24 g/mol
    Description
    Carbidopa is a peripherally-restricted inhibitor of dopamine decarboxylase, the enzyme that converts L-DOPA to dopamine. Carbidopa (100 mg/kg) pretreatment in dog increases the plasma concentration of L-DOPA by ...
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  • 5-(3-((1,1-Dimethylethyl)amino)-2-hydroxypropoxy)-2(1H)-quinolinone monohydrochloride
    5-(3-((1,1-Dimethylethyl)amino)-2-hydroxypropoxy)-2(1H)...
    • CAS RN:
    • 53371-79-2
    • Molecular Formula:
    • C16H22N2O3. HCl
    • Molecular Weight:
    • 290.37 36.46
    Description
    an impurity of Carteolol
    5-(3-((1,1-Dimethylethyl)amino)-2-hydroxypropoxy)-2(1H)-quinolinone monohydrochloride, also known as 5-(3-((1,1-Dimethylethyl)amino)-2-hydroxypropoxy)-2(1H)-quinolinone monohydrochlor...
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  • Dopamine hydrochloride
    Dopamine hydrochloride
    • CAS RN:
    • 62-31-7
    • Molecular Formula:
    • C8H11NO2.HCl
    • Molecular Weight:
    • 189.64 g/mol
    Description
    Endogenous neurotransmitter. Dopamine D1-5 receptor agonist. Norepinephrine and epinephrine precursor. Involved in numerous neurological functions and also in various conditions such as Parkinson's disease and s...
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  • (6R,7R)-7-({(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-[(2-ethoxy-2-oxoethoxy)imino]acetyl}amino)-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    (6R,7R)-7-({(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-[(2-eth...
    • CAS RN:
    • 79368-95-9
    • Molecular Formula:
    • C18H19N5O7S2
    • Molecular Weight:
    • 481.5 g/mol
    Description
    Cefixime EP Impurity F is an impurity of the third generation cephalosporin antibiotic, Cefixime
    (6R,7R)-7-({(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-[(2-ethoxy-2-oxoethoxy)imino]acetyl}amino)-3-ethenyl-8-oxo-5-th...
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  • Unii-7O397syg7R
    Unii-7O397syg7R
    • CAS RN:
    • 87500-74-1
    • Molecular Formula:
    • C13H19N5O9S2
    • Molecular Weight:
    • 453.5 g/mol
    Description
    SQ 26,992 is a 1,3-thiazole that is obtained via biohydrolysis of the beta-lactam ring of aztreonam. It has a role as a metabolite and an allergen. It is a member of 1,3-thiazoles, a dicarboxylic acid and a memb...
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  • Benidipine hydrochloride
    Benidipine hydrochloride
    • CAS RN:
    • 91599-74-5
    • Molecular Formula:
    • C28H32N3O6Cl
    • Molecular Weight:
    • 542 g/mol
    Description
    Benidipine is an orally bioavailable blocker of L-, T-, and N-type calcium channels. In guinea pig ventricular cells benidipine has an IC50 of 2.7 nM for calcium currents, determined using whole cell voltage cla...
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  • R-(-)-Flecainide
    R-(-)-Flecainide
    • CAS RN:
    • 99495-90-6
    • Molecular Formula:
    • C17H20F6N2O3
    • Molecular Weight:
    • 414.34 g/mol
    Description
    R-(–)-Flecainide is the (R) enantiomer of the antiarrhythmic agent flecainide. R-(–)-Flecainide prevents chloroform-induced ventricular fibrillation in mice (ED50 = 14.5 mg/kg). It also prevents ouabain-induced ...
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